N-(3-hydroxy-2-pyridinyl)-4-methoxybenzenesulfonamide

• IUPAC Name: N-(3-hydroxypyridin-2-yl)-4-methoxybenzenesulfonamide
• InChI: InChI=1S/C12H12N2O4S/c1-18-9-4-6-10(7-5-9)19(16,17)14-12-11(15)3-2-8-13-12/h2-8,15H,1H3,(H,13,14)
• InChI Key: ZAQBWCNAGIPSGO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)NC2=C(C=CC=N2)O
• Molecular Formula: C12H12N2O4S
• Molecular Weight: 280.30 g/mol

Description

N-(3-hydroxy-2-pyridinyl)-4-methoxybenzenesulfonamide, also known as HPS, is a chemical compound that has been widely studied for its potential use in various scientific research applications. HPS is a sulfonamide compound that contains a pyridine ring and a methoxybenzene ring, which makes it a useful tool for researchers in the fields of chemistry, biology, and pharmacology.

Scientific Research Applications

N-(3-hydroxy-2-pyridinyl)-4-methoxybenzenesulfonamide has been used in various scientific research applications due to its unique chemical properties. For example, N-(3-hydroxy-2-pyridinyl)-4-methoxybenzenesulfonamide has been used as a fluorescent probe to detect metal ions such as zinc, copper, and iron in biological systems. N-(3-hydroxy-2-pyridinyl)-4-methoxybenzenesulfonamide has also been used as a ligand for the preparation of metal-organic frameworks (MOFs) that have potential applications in gas storage and separation. Furthermore, N-(3-hydroxy-2-pyridinyl)-4-methoxybenzenesulfonamide has been studied for its potential use as an inhibitor of carbonic anhydrase, an enzyme that is involved in various physiological processes.

Mechanism of Action

The mechanism of action of N-(3-hydroxy-2-pyridinyl)-4-methoxybenzenesulfonamide depends on its specific application. For example, as a fluorescent probe for metal ions, N-(3-hydroxy-2-pyridinyl)-4-methoxybenzenesulfonamide binds to the metal ion and undergoes a change in fluorescence intensity that can be detected using spectroscopic techniques. As a ligand for MOFs, N-(3-hydroxy-2-pyridinyl)-4-methoxybenzenesulfonamide coordinates with metal ions to form a stable framework. As an inhibitor of carbonic anhydrase, N-(3-hydroxy-2-pyridinyl)-4-methoxybenzenesulfonamide binds to the enzyme and inhibits its activity.
Biochemical and Physiological Effects
N-(3-hydroxy-2-pyridinyl)-4-methoxybenzenesulfonamide has been shown to have various biochemical and physiological effects depending on its application. For example, as a fluorescent probe for metal ions, N-(3-hydroxy-2-pyridinyl)-4-methoxybenzenesulfonamide has been used to detect changes in metal ion concentrations in biological systems. As a ligand for MOFs, N-(3-hydroxy-2-pyridinyl)-4-methoxybenzenesulfonamide has been shown to have high adsorption capacity for gases such as carbon dioxide. As an inhibitor of carbonic anhydrase, N-(3-hydroxy-2-pyridinyl)-4-methoxybenzenesulfonamide has been studied for its potential use in the treatment of diseases such as glaucoma and epilepsy.

Advantages and Limitations for Lab Experiments

N-(3-hydroxy-2-pyridinyl)-4-methoxybenzenesulfonamide has several advantages for use in lab experiments. For example, N-(3-hydroxy-2-pyridinyl)-4-methoxybenzenesulfonamide is a stable compound that can be easily synthesized and purified. N-(3-hydroxy-2-pyridinyl)-4-methoxybenzenesulfonamide is also a fluorescent probe that can be used to detect metal ions in real-time. However, N-(3-hydroxy-2-pyridinyl)-4-methoxybenzenesulfonamide also has some limitations. For example, N-(3-hydroxy-2-pyridinyl)-4-methoxybenzenesulfonamide may not be suitable for certain applications due to its specific chemical properties. Furthermore, N-(3-hydroxy-2-pyridinyl)-4-methoxybenzenesulfonamide may have limited solubility in certain solvents, which may affect its performance in lab experiments.

Future Directions

There are several future directions for the study of N-(3-hydroxy-2-pyridinyl)-4-methoxybenzenesulfonamide. For example, further research is needed to explore the potential use of N-(3-hydroxy-2-pyridinyl)-4-methoxybenzenesulfonamide as an inhibitor of carbonic anhydrase in the treatment of diseases such as glaucoma and epilepsy. Furthermore, N-(3-hydroxy-2-pyridinyl)-4-methoxybenzenesulfonamide could be used as a ligand for the preparation of MOFs with specific properties for gas storage and separation. Additionally, N-(3-hydroxy-2-pyridinyl)-4-methoxybenzenesulfonamide could be further modified to improve its selectivity and sensitivity for the detection of metal ions in biological systems.
Conclusion
In conclusion, N-(3-hydroxy-2-pyridinyl)-4-methoxybenzenesulfonamide, or N-(3-hydroxy-2-pyridinyl)-4-methoxybenzenesulfonamide, is a useful tool for researchers in the fields of chemistry, biology, and pharmacology. N-(3-hydroxy-2-pyridinyl)-4-methoxybenzenesulfonamide has been widely studied for its potential use in various scientific research applications, including as a fluorescent probe for metal ions, a ligand for MOFs, and an inhibitor of carbonic anhydrase. Further research is needed to explore the potential of N-(3-hydroxy-2-pyridinyl)-4-methoxybenzenesulfonamide in these and other applications.